Cas no 89450-87-3 (1,3-Isobenzofurandione, 4-hydroxy-7-(4-methylphenoxy)-)

• Product Name: 1,3-Isobenzofurandione, 4-hydroxy-7-(4-methylphenoxy)-
• CAS No: 89450-87-3
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• CID: 599972
• PubChem ID: 13177476
• Update Time: 2025-04-19

1,3-Isobenzofurandione, 4-hydroxy-7-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 4-hydroxy-7-(4-methylphenoxy)-
• 4-hydroxy-7-(4-methylphenoxy)-2-benzofuran-1,3-dione
• 4-hydroxy-7-(p-tolyloxy)isobenzofuran-1,3-dione
• 89450-87-3
• DTXSID30524901
• 3-(p-tolyloxy)-6-hydroxyphthalic anhydride

• Inchi： 1S/C15H10O5/c1-8-2-4-9(5-3-8)19-11-7-6-10(16)12-13(11)15(18)20-14(12)17/h2-7,16H,1H3
• InChI Key： CTCLOEKAKXMMJH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1=CC=C(C2C(=O)OC(C=21)=O)O

Computed Properties

• Exact Mass: 270.05282342g/mol
• Monoisotopic Mass: 270.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.8Ų